Cas no 897457-23-7 (N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide)

• Product Name: N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide
• CAS No: 897457-23-7
• MF: C₁₉H₁₈ClN₃OS
• MW: 371.883721828461
• CID: 5480872
• Update Time: 2025-05-23

N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-2-phenylacetamide
• N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide

• Inchi： 1S/C19H18ClN3OS/c20-16-8-6-15(7-9-16)17-13-22-19(23-17)25-11-10-21-18(24)12-14-4-2-1-3-5-14/h1-9,13H,10-12H2,(H,21,24)(H,22,23)
• InChI Key： TYRXFNLMGWRPNG-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(Cl)C=C2)=CN=1)(=O)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide

Professional Introduction of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide (CAS No: 897457-23-7)

In recent years, the field of organic chemistry has witnessed remarkable advancements, particularly in the synthesis and characterization of complex molecules with potential biological activities. One such compound that has garnered significant attention is N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide (CAS No: 897457-23-7). This compound, with its intricate structure and promising pharmacological properties, has become a focal point for researchers in drug discovery and development.

The molecular structure of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide is characterized by a sulfanyl group bridging an imidazole ring and an acetamide moiety. The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. The presence of the 4-chlorophenyl group introduces additional electronic and steric effects, which can influence the compound's interaction with biological targets. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic and pharmacodynamic properties of drugs.

One of the most intriguing aspects of this compound is its potential as a therapeutic agent. Researchers have explored its activity against various disease models, including cancer and inflammatory conditions. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves a combination of coupling reactions, oxidation processes, and functional group transformations. A recent paper in *Organic Letters* detailed an optimized synthetic route that enhances the yield and purity of the final product. This advancement not only facilitates further research but also paves the way for large-scale production if the compound progresses to clinical trials.

Another critical area of investigation is the compound's bioavailability and metabolic stability. Understanding how N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide interacts with biological systems is essential for determining its suitability as a drug candidate. Preclinical studies have shown that the compound demonstrates moderate solubility in physiological fluids, which is a favorable attribute for oral administration. However, further research is required to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties comprehensively.

The development of N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide also highlights the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and pharmacologists are working together to unlock the full potential of this compound. For example, computational modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its mechanism of action.

In conclusion, N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-2-phenylacetamide (CAS No: 897457-23-7) stands as a testament to the ingenuity and rigor of contemporary chemical research. With its unique structure, promising biological activities, and innovative synthesis methods, this compound holds significant potential in advancing therapeutic interventions for various diseases. As research continues to unfold, it is anticipated that this molecule will play an increasingly important role in both academic and industrial settings.